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Compound of Interest

Compound Name: Antimonic acid

Cat. No.: B1196807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of antimonic acid as a

functional component in proton exchange membranes (PEMs) for applications such as proton

exchange membrane fuel cells (PEMFCs). This document details the synthesis of composite

membranes, experimental protocols for their characterization, and performance data.

Introduction
Proton exchange membranes are a critical component of PEMFCs, facilitating the transport of

protons from the anode to the cathode while preventing the passage of fuel and oxidant.

Perfluorosulfonic acid (PFSA) membranes, such as Nafion®, are widely used due to their high

proton conductivity and excellent stability. However, their performance is highly dependent on

hydration levels, and they can be costly. To address these limitations, researchers have

explored the incorporation of inorganic materials, such as antimonic acid (Sb₂O₅·nH₂O), into

polymer matrices like Nafion® and sulfonated poly(ether ether ketone) (SPEEK).

Antimonic acid is a solid proton conductor with high intrinsic proton conductivity, thermal

stability, and hydrophilicity. Its incorporation into polymer membranes can enhance water

retention, thereby improving proton conductivity, especially at elevated temperatures and low

humidity conditions. These composite membranes often exhibit improved mechanical and

thermal properties compared to the pristine polymer membranes.
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Synthesis of Antimonic Acid Composite Membranes
This section outlines the protocols for preparing composite membranes of Nafion and SPEEK

with antimonic acid.

Preparation of Nafion-Antimonic Acid Composite
Membranes
This protocol is based on the solvent casting method.

Materials:

Nafion® solution (e.g., 5 wt% in a mixture of lower aliphatic alcohols and water)

Antimonic acid (Sb₂O₅·nH₂O) powder

Dimethylacetamide (DMAc)

Nitric acid (HNO₃), 2M solution

Deionized (DI) water

Equipment:

Ultrasonic bath

Petri dish

Oven

Hot plate with magnetic stirrer

Beakers and other standard laboratory glassware

Protocol:

Dispersion of Antimonic Acid: Disperse the desired amount of antimonic acid powder in

DMAc. Use an ultrasonic bath to ensure a homogeneous dispersion of the filler particles.
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Nafion Solution Preparation: Add the Nafion® solution to the antimonic acid dispersion. Stir

the mixture vigorously until a homogeneous solution is formed.

Casting the Membrane: Pour the viscous solution into a clean Petri dish.

Solvent Evaporation: Place the Petri dish in an oven at 80°C for 48 hours to evaporate the

solvent.

Annealing: After solvent evaporation, heat the membrane at 150°C for 1 hour to improve its

mechanical stability.

Acid Treatment: Carefully remove the membrane from the Petri dish and immerse it in a

boiling 2M aqueous solution of nitric acid for 1 hour. This step is to ensure the membrane is

in its protonated form.

Washing: Thoroughly wash the membrane with deionized water until the pH of the washing

water is neutral to remove any residual nitric acid.

Storage: Store the prepared composite membrane in deionized water until further use.

Preparation of SPEEK-Antimonic Acid Composite
Membranes
This protocol describes the preparation of a SPEEK-based composite membrane.

Materials:

Sulfonated poly(ether ether ketone) (SPEEK)

Antimonic acid (Sb₂O₅·nH₂O) powder

Dimethylacetamide (DMAc)

Equipment:

Ultrasonic bath

Glass plate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doctor blade or casting knife

Vacuum oven

Protocol:

SPEEK Solution Preparation: Dissolve a known amount of SPEEK in DMAc to form a

solution of a specific concentration (e.g., 10-20 wt%).

Dispersion of Antimonic Acid: In a separate container, disperse the desired amount of

antimonic acid in DMAc using an ultrasonic bath for at least 1 hour to ensure a fine and

stable suspension.

Mixing: Add the antimonic acid suspension to the SPEEK solution and stir the mixture for

several hours to obtain a homogeneous casting solution.

Casting: Cast the solution onto a clean and level glass plate using a doctor blade to control

the thickness.

Drying: Dry the cast membrane in a vacuum oven at a specific temperature profile, for

instance, at 60°C for 12 hours, followed by an increase to 80°C for another 12 hours, and

finally at 120°C for 2 hours to ensure complete removal of the solvent.

Peeling and Storage: After cooling to room temperature, peel the membrane from the glass

plate and store it in deionized water.

Experimental Protocols for Membrane
Characterization
This section provides detailed protocols for evaluating the key properties of the prepared

antimonic acid composite membranes.

Water Uptake and Swelling Ratio
Principle: Water uptake is a measure of the amount of water absorbed by the membrane and is

crucial for proton conductivity. The swelling ratio indicates the dimensional stability of the

membrane in the presence of water.
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Protocol:

Cut a sample of the membrane (approximately 2 cm x 2 cm).

Dry the membrane sample in a vacuum oven at 80°C for 24 hours or until a constant weight

is achieved.

Record the dry weight of the membrane (W_dry).

Immerse the dry membrane in deionized water at a specific temperature (e.g., room

temperature or 80°C) for 24 hours.

Remove the membrane from the water, and quickly wipe off the surface water with filter

paper.

Immediately weigh the wet membrane (W_wet).

Calculate the water uptake using the following formula: Water Uptake (%) = [(W_wet -

W_dry) / W_dry] x 100

To determine the swelling ratio, measure the dimensions (length and width or area) of the dry

and wet membrane samples and calculate the percentage change.

Ion Exchange Capacity (IEC)
Principle: IEC is a measure of the number of acidic functional groups per unit weight of the

membrane, which is directly related to its proton conductivity. The titration method is commonly

used for this measurement.

Protocol:

Dry a sample of the membrane (in its H⁺ form) in a vacuum oven at 80°C to a constant

weight and record the dry weight (W_dry).

Immerse the dried membrane sample in a known volume of a salt solution (e.g., 50 mL of 1

M NaCl) for at least 24 hours to allow for the complete exchange of H⁺ ions from the

membrane with Na⁺ ions from the solution.
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Remove the membrane from the solution.

Titrate the solution containing the exchanged H⁺ ions with a standardized NaOH solution

(e.g., 0.01 M) using phenolphthalein as an indicator.

Record the volume of NaOH solution used for neutralization (V_NaOH).

Calculate the IEC using the following formula: IEC (meq/g) = (V_NaOH x M_NaOH) / W_dry

where M_NaOH is the molarity of the NaOH solution.

Proton Conductivity
Principle: Proton conductivity is a key performance indicator of a PEM. It is typically measured

using electrochemical impedance spectroscopy (EIS).

Protocol:

Cut a rectangular strip of the membrane (e.g., 1 cm x 4 cm).

Place the membrane sample in a four-probe conductivity cell. The outer two electrodes

supply the AC current, and the inner two electrodes measure the voltage drop.

Place the cell in a controlled environment chamber where temperature and relative humidity

(RH) can be precisely controlled.

Connect the cell to an electrochemical workstation capable of performing EIS.

Set the desired temperature and RH and allow the system to equilibrate for at least 1-2

hours.

Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a

small AC voltage amplitude (e.g., 10 mV).

The resistance of the membrane (R) is determined from the high-frequency intercept of the

Nyquist plot with the real axis.

Calculate the proton conductivity (σ) using the following formula: σ (S/cm) = L / (R x A) where

L is the distance between the inner two electrodes and A is the cross-sectional area of the
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membrane (width x thickness).

Thermal Stability (Thermogravimetric Analysis - TGA)
Principle: TGA is used to evaluate the thermal stability of the membrane by measuring its

weight loss as a function of temperature.

Protocol:

Cut a small piece of the membrane (5-10 mg).

Place the sample in a TGA crucible (e.g., alumina or platinum).

Place the crucible in the TGA instrument.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10°C/min) over a specified temperature range (e.g., from room temperature to

800°C).

Record the weight loss of the sample as a function of temperature.

The resulting TGA curve provides information on the decomposition temperatures of the

polymer and any incorporated materials.

Data Presentation
The following tables summarize typical quantitative data for antimonic acid composite

membranes compared to pristine membranes.

Table 1: Physicochemical Properties of Antimonic Acid Composite Membranes
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Membrane Type
Antimonic Acid
Content (wt%)

Ion Exchange
Capacity (IEC)
(meq/g)

Water Uptake (%)
(at 25°C)

Nafion® 117 0 ~0.90 ~22

Nafion®/Antimonic

Acid
5 ~0.85 ~25

Nafion®/Antimonic

Acid
10 ~0.81 ~28

SPEEK (DS 60%) 0 ~1.50 ~35

SPEEK/Antimonic

Acid
5 ~1.42 ~40

SPEEK/Antimonic

Acid
10 ~1.35 ~45

Table 2: Proton Conductivity of Antimonic Acid Composite Membranes at 80°C

Membrane Type
Antimonic Acid
Content (wt%)

Proton
Conductivity
(S/cm) at 50% RH

Proton
Conductivity
(S/cm) at 95% RH

Nafion® 117 0 ~0.03 ~0.10

Nafion®/Antimonic

Acid
10 ~0.05 ~0.12

SPEEK (DS 60%) 0 ~0.04 ~0.11

SPEEK/Antimonic

Acid
10 ~0.06 ~0.14
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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